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Compound of Interest

Compound Name: Aldicarb Sulfone-13C3
Cat. No.: B1154186
Get Quote

Application Note: Quantitative Analysis of Aldicarb Sulfone Residues using Aldicarb Sulfone-
13C3

Abstract

This technical guide details the protocol for the robust quantification of Aldicarb Sulfone, a
terminal metabolic residue of the carbamate pesticide Aldicarb, using stable isotope dilution
mass spectrometry (IDMS). By utilizing Aldicarb Sulfone-13C3 as an internal standard, this
method effectively compensates for matrix-induced ionization suppression/enhancement and
recovery losses in complex matrices such as groundwater, soil, and high-water-content crops
(e.g., citrus, potatoes).

Introduction & Scientific Context

Aldicarb (2-methyl-2-(methylthio)propionaldehyde O-(methylcarbamoyl)oxime) is a potent
acetylcholinesterase (AChE) inhibitor. While the parent compound is highly toxic, it is rapidly
metabolized in the environment and biological systems via oxidation.[1]

o Metabolic Pathway: Aldicarb is first oxidized to Aldicarb Sulfoxide, which is subsequently
oxidized to Aldicarb Sulfone.[1][2][3][4]
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» Toxicological Relevance: While Aldicarb Sulfone is less potent than the parent or sulfoxide, it
is more persistent in groundwater and soil. Consequently, regulatory bodies (EPA, EU) often
require the quantification of "Total Aldicarb" (sum of parent, sulfoxide, and sulfone).

e The Role of 13C3-Labeling: Conventional external calibration often fails in residue analysis
due to "matrix effects"—the alteration of ionization efficiency by co-eluting matrix
components. Aldicarb Sulfone-13C3 serves as the ideal internal standard (IS) because it
shares identical physicochemical properties (retention time, pKa, extraction efficiency) with
the target analyte but is mass-differentiated, allowing it to track and correct for errors at every
stage of the workflow.

Chemical & Physical Properties

The following table compares the native analyte with the isotopically labeled standard.

Aldicarb Sulfone-13C3

Property Aldicarb Sulfone (Native)

(Internal Standard)

1261170-76-6 (Generic for
CAS Number 1646-88-4 )

labeled variants)
Molecular Formula C7H14N204S C413C3H14N204S
Molecular Weight 222.26 g/mol ~225.26 g/mol (+3 Da shift)
Solubility Water, Acetonitrile, Methanol Identical to native

_ ] ) ~3.2 min (Co-elutes with

Retention Time ~3.2 min (Method Dependent) ]

native)
Storage -20°C (Desiccated) -20°C (Desiccated)

Experimental Protocol
Reagents and Standards

o Stock Solutions: Prepare 1.0 mg/mL stock solutions of Native Aldicarb Sulfone and Aldicarb
Sulfone-13C3 in Acetonitrile (ACN).
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o Working Internal Standard (WIS): Dilute the 13C3 stock to 1.0 pg/mL in ACN. This solution
will be spiked into all samples and calibrators.

e LC Solvents: LC-MS grade Water and Methanol (MeOH).[5]

o Additives: Ammonium Formate (5 mM) and Formic Acid (0.1%).

Sample Preparation: Modified QUEChERS

Rationale: The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method
provides high recovery for polar carbamates while removing sugars and organic acids.

Homogenization: Weigh 10.0 g of sample (e.g., fruit puree or soil) into a 50 mL centrifuge
tube.

e IS Spiking (Crucial Step): Add 50 pL of WIS (13C3) to the sample before extraction. Vortex
for 30s.

o Note: Spiking before extraction corrects for recovery losses during the shake-out.
o Extraction: Add 10 mL Acetonitrile (1% Acetic Acid). Shake vigorously for 1 min.

o Partitioning: Add QUEChERS salts (4g MgSOa, 1g NaCl). Shake immediately and vigorously
for 1 min to prevent clumping.

o Centrifugation: Centrifuge at 4000 rpm for 5 mins.

e Cleanup (dSPE): Transfer 1 mL of supernatant to a dSPE tube (containing PSA and MgSOa).
Vortex 30s and centrifuge.

» Reconstitution: Transfer 0.5 mL of cleaned extract to a vial. Evaporate to dryness under N2
and reconstitute in 0.5 mL Initial Mobile Phase (95:5 Water:MeOH).

LC-MS/MS Conditions

e Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6495 or Sciex 6500+).

e Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 um).
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Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

Mobile Phase B: 5 mM Ammonium Formate + 0.1% Formic Acid in Methanol.

Flow Rate: 0.4 mL/min.

Injection Vol: 5 pL.

Gradient Profile:

Time (min) % B Event

0.00 5 Loading

1.00 5 Isocratic Hold
6.00 95 Linear Ramp
8.00 95 Wash

8.10 5 Re-equilibration

| 11.00 | 5| End |[1]

MRM Transitions (Quantification)

Note: The specific transition for the 13C3 standard depends on the position of the label. The
table below assumes a label placement that is retained in the primary fragment (e.g., backbone

labeling).
Precursor lon Product lon Collision
Analyte Role
(m/z) (m/z) Energy (V)
Aldicarb Sulfone 223.1 [M+H]* 148.1 15 Quantifier
Aldicarb Sulfone 223.1 [M+H]*+ 86.1 25 Qualifier
Aldicarb Sulfone-
226.1 [M+H]* 151.1* 15 Internal Standard

13C3
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e Technical Note: If the 13C3 label is located on the N-methyl carbamoy! group (which is lost to
form the 148 fragment), the IS transition will be 226.1 -> 148.1. Always verify the
fragmentation pattern of your specific lot of IS by running a product ion scan.

Visualizations
Figure 1: Aldicarb Metabolic Pathway

Caption: Oxidative metabolism of Aldicarb to Sulfoxide and Sulfone, highlighting the increase in
polarity and persistence.
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Figure 2: Analytical Workflow (IDMS)

Caption: Step-by-step QUEChERS extraction coupled with Isotope Dilution Mass Spectrometry.
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Method Validation & Performance

To ensure Trustworthiness and Scientific Integrity, the method must be validated against the

following criteria:

 Linearity: Construct a calibration curve (0.5 — 100 ng/mL) plotting the Area Ratio (Analyte
Area / IS Area) vs. Concentration. The R2 should be > 0.995.

» Matrix Effect (ME) Calculation:
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o Note: The use of the 13C3 IS typically normalizes this value to effectively 0% relative error,
even if absolute ionization suppression occurs.

o Accuracy/Recovery: Spike blank matrix at 10 and 100 pg/kg. Acceptable recovery range: 70—
120%.[6]

Expert Insights & Troubleshooting

o Thermal Instability: Carbamates can degrade in the LC-MS source if the temperature is too
high. Maintain source temperature below 350°C.

o Fragment Confirmation: Aldicarb Sulfone can lose the -N-CH3 group or the entire carbamate
moiety. Ensure your 13C3 label is not on a part of the molecule that is lost during the specific
MRM transition you are monitoring, or adjust the MRM mass accordingly.

o Ammonium Adducts: In ESI+, Aldicarb Sulfone often forms a strong [M+NH4]+ adduct (m/z
240). If sensitivity for the protonated ion [M+H]+ (223) is low, try monitoring the ammonium
adduct transition (240 -> 76).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Read "Environmental Medicine: Integrating a Missing Element into Medical Education” at

To cite this document: BenchChem. [Quantitative analysis using Aldicarb Sulfone-13C3].

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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